Cas no 1261457-21-9 (5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261457-21-9
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4984159
• Update Time: 2025-06-28

5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic acid

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)8-3-1-7(2-4-8)11-9(17)5-6-10(18-11)12(19)20/h1-6H,17H2,(H,19,20)
• InChI Key： JXMJDEITHJITGX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC=C(C(=O)O)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 2.6
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic acid

5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic Acid (CAS No. 1261457-21-9)

5-Amino-6-(4-(trifluoromethyl)phenyl)picolinic acid, also known by its CAS registry number CAS No. 1261457-21-9, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are derivatives of picoline, a heterocyclic aromatic compound with a nitrogen atom in the ring structure. The presence of the amino group at position 5 and the trifluoromethyl-substituted phenyl group at position 6 introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and applications.

The synthesis of 5-amino-6-(4-(trifluoromethyl)phenyl)picolinic acid typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and hydrogenation processes. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are particularly important for pharmaceutical applications where stereochemistry plays a critical role in biological activity.

In terms of biological activity, this compound has shown promise as a potential lead molecule in drug discovery programs targeting various disease states. For instance, studies have demonstrated that 5-amino-6-(4-(trifluoromethyl)phenyl)picolinic acid exhibits moderate inhibitory effects on certain kinases involved in cancer cell proliferation. Furthermore, its ability to coordinate with metal ions has led to investigations into its potential use as a chelating agent in metalloenzyme inhibitors.

The trifluoromethyl group attached to the phenyl ring at position 6 contributes significantly to the compound's stability and lipophilicity, enhancing its bioavailability when administered orally. This property makes it an attractive candidate for drug delivery systems that require prolonged residence time within the body.

Recent research has also explored the use of 5-amino-6-(4-(trifluoromethyl)phenyl)picolinic acid as a building block for constructing metal-organic frameworks (MOFs). The amino and carboxylic acid groups present in the molecule provide multiple coordination sites for metal ions, enabling the formation of porous materials with applications in gas storage and catalysis.

In agricultural chemistry, this compound has been studied as a potential agrochemical due to its ability to modulate plant growth hormones. Field trials have indicated that it can enhance crop yields under stress conditions such as drought or salinity, although further studies are required to optimize its application rates and environmental safety.

The structural versatility of CAS No. 1261457-21-9 allows for extensive functionalization at both the amino and phenyl positions. This has led to the development of numerous analogs with tailored properties for specific applications. For example, substitution of the trifluoromethyl group with other electron-withdrawing or donating groups can modulate the electronic environment of the molecule, affecting its reactivity and biological activity.

In conclusion, 5-amino-6-(4-(trifluoromethyl)phenyl)picolinic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, offering new avenues for drug discovery, materials science, and agricultural innovation.